Cas no 830356-08-6 (Selenocyanic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester)

• Product name: Selenocyanic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
• CAS No: 830356-08-6
• MF: C₁₂H₁₅NSe
• MW: 252.214202165604
• CID: 678696
• PubChem ID: 2755463

Selenocyanic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Selenocyanic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
• (4-tert-butylphenyl)methyl selenocyanate
• AKOS004909990
• DTXSID30373097
• 830356-08-6

• Inchi： InChI=1S/C12H15NSe/c1-12(2,3)11-6-4-10(5-7-11)8-14-9-13/h4-7H,8H2,1-3H3
• InChI Key： CYAHPYMJGMFYMI-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C[Se]C#N

Computed Properties

• Exact Mass: 253.03697g/mol
• Monoisotopic Mass: 253.03697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų